Tert-butyl 1-amino-3-methylcyclobutane-1-carboxylate

• IUPAC Name: tert-butyl 1-amino-3-methylcyclobutane-1-carboxylate
• InChI: InChI=1S/C10H19NO2/c1-7-5-10(11,6-7)8(12)13-9(2,3)4/h7H,5-6,11H2,1-4H3
• InChI Key: VHNDKGRNTUSYBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C1)(C(=O)OC(C)(C)C)N
• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol

Description

“Tert-butyl 1-amino-3-methylcyclobutane-1-carboxylate” likely refers to a compound that contains a cyclobutane ring, which is a ring of four carbon atoms. It has an amino group (-NH2), a tert-butyl group ((CH3)3C-), and a carboxylate ester group (-COO-). The “1-amino-3-methyl” part suggests that the amino group and a methyl group (-CH3) are attached to the first and third carbons of the cyclobutane ring, respectively.

Molecular Structure Analysis

The molecular structure of this compound would likely show a cyclobutane ring with the various functional groups attached. The exact structure would depend on the specific locations of these groups on the ring.

Chemical Reactions Analysis

The compound contains several functional groups that could participate in various chemical reactions. The amino group could engage in reactions typical of amines, such as acid-base reactions. The ester group could undergo reactions such as hydrolysis or reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, it would likely be a solid or liquid at room temperature. Its solubility in water and other solvents would depend on the balance of hydrophilic (water-attracting) and hydrophobic (water-repelling) parts of the molecule.

Mechanism of Action

The mechanism of action would depend on the specific context in which this compound is used. For example, if used in a biological context, it could interact with biological molecules in specific ways due to its functional groups.

Safety and Hazards

As with any chemical compound, handling “Tert-butyl 1-amino-3-methylcyclobutane-1-carboxylate” would require appropriate safety precautions. The specific hazards would depend on the properties of the compound, but could include risks associated with handling amines or esters.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be of interest in fields such as medicinal chemistry, materials science, or synthetic chemistry.